N-cyclohexyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H28N6O3S/c1-14-8-9-15(2)18(10-14)29-19(11-17-12-20(30)26-22(32)25-17)27-28-23(29)33-13-21(31)24-16-6-4-3-5-7-16/h8-10,12,16H,3-7,11,13H2,1-2H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: MAHVYENUMIWZNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3CCCCC3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H28N6O3S
• Molecular Weight: 468.6 g/mol

Description

“N-cyclohexyl-2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide” is a complex organic compound. It contains several functional groups and rings, including a cyclohexyl group, a 2,5-dimethylphenyl group, a 1,2,4-triazole ring, and a 2,4-dioxo-1H-pyrimidin-6-yl group.

Scientific Research Applications

Crystal Structure and Conformation

Studies on compounds with structural similarity, such as those involving pyrimidine and triazole rings, focus on the crystal structures, which can reveal details about molecular conformation, intermolecular interactions, and potential for designing molecules with desired physical and chemical properties. For example, the analysis of crystal structures of acetamide derivatives has contributed to understanding the folding conformation about certain atomic groups, which is crucial for the molecular interaction with biological targets (S. Subasri et al., 2016; S. Subasri et al., 2017).

Antimicrobial Activity

Compounds featuring pyrimidine and triazole rings have been synthesized and evaluated for their antimicrobial activities. Such studies offer insights into how modifications to the molecule, such as changes in the substituents on the rings, impact their biological activities. For instance, novel pyrimidine-triazole derivatives have been synthesized with reported antimicrobial activity, suggesting a potential pathway for the development of new antimicrobial agents (J.J. Majithiya & B. Bheshdadia, 2022).

Antiviral and Virucidal Activity

Explorations into the antiviral properties of related compounds, such as 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives, have revealed potential antiviral and virucidal activities. These findings underscore the importance of structural features in designing compounds that could serve as leads for the development of antiviral drugs (M. Wujec et al., 2011).

Antitumor Activity

Research into compounds containing pyrimidine and other heterocyclic moieties has also highlighted their potential in cancer therapy. The synthesis of novel derivatives and their subsequent evaluation for antitumor activity provide a foundation for the development of new therapeutic agents (M. Albratty et al., 2017).